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Compound of Interest

Compound Name: 4-Pyridyldiphenylphosphine

Cat. No.: B15470777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diphenyl(pyridin-4-yl)phosphane, also known by its common name 4-
pyridyldiphenylphosphine, is a versatile organophosphorus compound with significant

applications in coordination chemistry, catalysis, and materials science. Its structure, featuring

a phosphorus atom bonded to two phenyl groups and a pyridine ring, allows it to act as a

versatile ligand for various transition metals. This guide provides a comprehensive overview of

its chemical properties, synthesis, and key applications, with a focus on its emerging role in

areas relevant to drug development.

Chemical and Physical Properties
Diphenyl(pyridin-4-yl)phosphane is a solid at room temperature. While specific physical

properties can vary slightly based on purity and experimental conditions, the fundamental

characteristics are well-defined.
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Property Value Reference

IUPAC Name
Diphenyl(pyridin-4-

yl)phosphane
[1]

Common Names
4-Pyridyldiphenylphosphine,

Diphenyl(4-pyridyl)phosphine
[1]

CAS Number 54750-98-0 [1]

Molecular Formula C₁₇H₁₄NP [1]

Molecular Weight 263.27 g/mol [1]

Melting Point
82-84 °C (for the 2-pyridyl

isomer)

Boiling Point Not available

Solubility
Soluble in many organic

solvents

Note: The melting point provided is for the isomeric diphenyl(pyridin-2-yl)phosphine and should

be considered as an estimate for the 4-pyridyl isomer.

Spectral Data
Nuclear Magnetic Resonance (NMR) spectroscopy is crucial for the characterization of

diphenyl(pyridin-4-yl)phosphane. While specific data for the free ligand is not readily available

in the searched literature, data for related compounds and complexes provide insight into its

electronic environment.

³¹P NMR: The ³¹P NMR chemical shift is a key indicator of the electronic environment of the

phosphorus atom. For a diphenyl(pyridin-4-yl)phosphane selenide adduct, the ³¹P NMR

chemical shift is reported at δ = 31.47 ppm. In metal complexes, the coordination of the

phosphine to a metal center typically results in a downfield shift.

¹H and ¹³C NMR: The proton and carbon NMR spectra would show characteristic signals for

the phenyl and pyridyl groups. The integration and splitting patterns of these signals are

used to confirm the structure of the molecule.
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Synthesis of Diphenyl(pyridin-4-yl)phosphane
The most common method for the synthesis of diphenyl(pyridin-4-yl)phosphane is through the

reaction of a 4-halopyridine with a diphenylphosphine source.

General Synthetic Workflow

General Synthesis of Diphenyl(pyridin-4-yl)phosphane

Reactants Reaction Conditions

4-Halopyridine
(e.g., 4-Bromopyridine)

Diphenyl(pyridin-4-yl)phosphane

Diphenylphosphine Source
(e.g., Chlorodiphenylphosphine)

Base
Solvent

(e.g., Dioxane)

Click to download full resolution via product page

Caption: General workflow for the synthesis of diphenyl(pyridin-4-yl)phosphane.

Detailed Experimental Protocol: Synthesis from
Chlorodiphenylphosphine
This protocol is a representative example of the synthesis.

Materials:

4-Chloropyridine or 4-Bromopyridine[1]

Chlorodiphenylphosphine[1]

Sodium sand
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Anhydrous dioxane

Anhydrous ethanol

Diethyl ether

Water

Procedure:

A suspension of sodium sand (0.2 gram-atom) in anhydrous dioxane (100 mL) is heated to

65-70 °C under a nitrogen atmosphere.

A solution of chlorodiphenylphosphine (0.1 mol) in anhydrous dioxane (50 mL) is added

dropwise over 1 hour.

The reaction mixture is heated to reflux (approximately 100 °C) for 4 hours, or until all the

sodium is consumed.

The mixture is then cooled to 10 °C.

Anhydrous ethanol (30 mL) is added dropwise, followed by the addition of water (25 mL) to

dissolve the sodium chloride formed.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are dried over a suitable drying agent (e.g., anhydrous sodium

sulfate).

The solvent is removed under reduced pressure, and the resulting crude product is purified

by vacuum distillation or recrystallization to yield diphenylphosphine.

The synthesized diphenylphosphine is then reacted with 4-chloropyridine or 4-bromopyridine

in the presence of a base to yield diphenyl(pyridin-4-yl)phosphane.

Applications in Catalysis
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Diphenyl(pyridin-4-yl)phosphane is a highly effective ligand in palladium-catalyzed cross-

coupling reactions, such as the Suzuki-Miyaura and Heck reactions. These reactions are

fundamental in synthetic organic chemistry for the formation of carbon-carbon bonds.

Role in the Suzuki-Miyaura Coupling Catalytic Cycle

Simplified Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂

R-Pd(II)L₂-X

R-X
Oxidative
Addition

R-Pd(II)L₂-R'

R'-B(OR)₂
+ Base Transmetalation

R-R'
Reductive
Elimination

R-R'

R-X
(Aryl Halide)

R'-B(OR)₂
(Boronic Acid/Ester)

Base

L = Diphenyl(pyridin-4-yl)phosphane
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Caption: The role of diphenyl(pyridin-4-yl)phosphane (L) in the Suzuki-Miyaura cycle.

Experimental Protocol: Heck Reaction (General)
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While a specific protocol using diphenyl(pyridin-4-yl)phosphane was not found in the searched

literature, a general procedure for a Heck reaction is provided below. The phosphine ligand

would be introduced along with the palladium source.

Materials:

Aryl halide (e.g., iodobenzene)

Olefin (e.g., methyl acrylate)

Palladium(II) acetate (Pd(OAc)₂)

Diphenyl(pyridin-4-yl)phosphane

Base (e.g., triethylamine)

Solvent (e.g., DMF)

Procedure:

To a Schlenk tube, add the aryl halide (1.0 mmol), the olefin (1.2 mmol), the base (1.5

mmol), the palladium catalyst (e.g., 1-5 mol%), and the phosphine ligand (e.g., 2-10 mol%).

The tube is evacuated and backfilled with an inert gas (e.g., argon or nitrogen) three times.

The solvent (5 mL) is added, and the reaction mixture is stirred at an elevated temperature

(e.g., 80-120 °C) for a specified time (e.g., 4-24 hours).

The reaction progress is monitored by TLC or GC-MS.

Upon completion, the reaction mixture is cooled to room temperature, diluted with a suitable

solvent (e.g., ethyl acetate), and washed with water and brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under

reduced pressure.

The crude product is purified by column chromatography on silica gel.
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Potential in Drug Development and Biological
Activity
The pyridine moiety is a common scaffold in many approved drugs, and organophosphorus

compounds have also been investigated for their therapeutic potential. While research on the

specific biological activity of diphenyl(pyridin-4-yl)phosphane is limited, related compounds

have shown promise, particularly as anticancer agents.

Cytotoxicity of Related Compounds
Studies have shown that metal complexes incorporating pyridylphosphine ligands can exhibit

significant cytotoxic activity against cancer cell lines. For instance, a ruthenium(II) carbonyl

complex with a diphenyl pyridyl phosphine coligand displayed an IC₅₀ value of 7.13 ± 0.8 μM

against human acute monocytic leukaemia cells. It is important to note that the free ligand is

often significantly less active than its corresponding metal complex. The enhanced cytotoxicity

of the metal complexes is often attributed to their ability to be transported into cells and interact

with biological targets.

Potential Mechanisms of Action
The anticancer activity of phosphine-containing compounds and their metal complexes may

involve several mechanisms:

Induction of Apoptosis: Many cytotoxic compounds exert their effects by triggering

programmed cell death.

Cell Cycle Arrest: Interference with the normal progression of the cell cycle can prevent

cancer cell proliferation.

Inhibition of Key Enzymes: Some phosphine-containing compounds have been shown to

inhibit enzymes crucial for cancer cell survival, such as thioredoxin reductase.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT
Assay)
This is a standard colorimetric assay for assessing cell metabolic activity and, by extension, cell

viability.
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Workflow:

Workflow for MTT Cytotoxicity Assay

1. Seed cancer cells in a
96-well plate and incubate.

2. Treat cells with varying
concentrations of the test compound.

3. Incubate for a defined period
(e.g., 24, 48, or 72 hours).

4. Add MTT reagent to each well
and incubate.

5. Solubilize formazan crystals
with a suitable solvent (e.g., DMSO).

6. Measure absorbance at a specific
wavelength using a plate reader.

7. Calculate cell viability and
determine the IC₅₀ value.
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Caption: A typical workflow for determining the in vitro cytotoxicity of a compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15470777?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15470777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Diphenyl(pyridin-4-yl)phosphane is a valuable compound with a well-established role as a

ligand in catalysis. Its potential applications in materials science and medicinal chemistry are

areas of growing interest. For drug development professionals, the pyridine and phosphine

moieties present in its structure offer intriguing possibilities for the design of novel therapeutic

agents. Further research is needed to fully elucidate the biological activity of the free ligand and

its metal complexes and to explore their therapeutic potential. This guide serves as a

foundational resource for researchers and scientists working with or interested in the properties

and applications of diphenyl(pyridin-4-yl)phosphane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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